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Compound of Interest

Compound Name: Ffp-18-am

Cat. No.: B12375120 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and applications of Ffp-18-am, a fluorescent indicator designed for the precise measurement

of near-membrane calcium concentrations. This document details the underlying mechanism of

action, experimental protocols for its use, and relevant signaling pathways, serving as a vital

resource for researchers in cellular biology, neuroscience, and drug discovery.

Core Chemical and Physical Properties
Ffp-18-am, with the IUPAC name acetyloxymethyl 2-[6-[bis[2-(acetyloxymethoxy)-2-

oxoethyl]amino]-5-[2-[2-[bis[2-(acetyloxymethoxy)-2-oxoethyl]amino]-5-[3-(4-dodecylpiperazin-

1-yl)-3-oxopropyl]phenoxy]ethoxy]-1-benzofuran-2-yl]-1,3-oxazole-5-carboxylate, is a cell-

permeable acetoxymethyl (AM) ester.[1] Its structure is specifically engineered to anchor within

the plasma membrane, allowing for targeted measurement of calcium ions in the sub-

membrane cellular region.

Table 1: Physicochemical and Optical Properties of Ffp-
18-am
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Property Value Reference

Molecular Formula C62H81N5O25 [1]

Molecular Weight 1296.33 g/mol [2][3]

CAS Number 348079-15-2 [2]

Solubility Soluble in DMSO

Excitation Maximum (Ca2+-

bound)
335 nm

Emission Maximum (Ca2+-

bound)
505 nm

Mechanism of Action: A Near-Membrane Calcium
Sensor
Ffp-18-am functions as a sophisticated tool for elucidating calcium signaling dynamics in the

immediate vicinity of the cell membrane. Its mechanism of action can be dissected into a multi-

step process that ensures its localization and calcium-sensing fidelity.

The Ffp-18-am molecule is initially hydrophobic, a characteristic that facilitates its passive

diffusion across the cell membrane into the cytoplasm. Once inside the cell, cytosolic esterases

cleave the acetoxymethyl (AM) ester groups. This enzymatic action transforms the molecule

into its active, membrane-impermeant form, Ffp-18 acid. The cleaved molecule, now bearing

multiple carboxylate groups, becomes hydrophilic and is effectively trapped within the cell.

A key feature of Ffp-18-am's design is its lipophilic tail, which anchors the molecule to the inner

leaflet of the plasma membrane. This strategic positioning allows the Ca2+-chelating portion of

the molecule to monitor calcium concentrations specifically in the sub-membrane space, a

critical microdomain for many cellular signaling events.
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Mechanism of Ffp-18-am Action
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Experimental Workflow for Ffp-18-am
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Signaling Pathway Leading to Near-Membrane Ca²⁺ Rise
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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